Cas no 2403598-42-3 (1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl-)
1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- HPK1-IN-18
- 1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl-
-
- Inchi: 1S/C24H24N4/c1-27-11-13-28(14-12-27)21-9-7-18(8-10-21)20-15-22-23(17-26-24(22)25-16-20)19-5-3-2-4-6-19/h2-10,15-17H,11-14H2,1H3,(H,25,26)
- InChI Key: AWUUNVCRTLNKKY-UHFFFAOYSA-N
- SMILES: C1NC2=NC=C(C2=CC=1C1=CC=C(N2CCN(C)CC2)C=C1)C1C=CC=CC=1
1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61449-5 mg |
HPK1-IN-18 |
2403598-42-3 | 5mg |
¥7000.00 | 2023-02-04 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61449-50 mg |
HPK1-IN-18 |
2403598-42-3 | 50mg |
¥13800.00 | 2023-02-04 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61449-100 mg |
HPK1-IN-18 |
2403598-42-3 | 100MG |
¥17500.00 | 2023-02-04 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61449-5mg |
HPK1-IN-18 |
2403598-42-3 | 5mg |
¥ 7000 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61449-50mg |
HPK1-IN-18 |
2403598-42-3 | 50mg |
¥ 13800 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T61449-100mg |
HPK1-IN-18 |
2403598-42-3 | 100mg |
¥ 17500 | 2023-09-07 |
1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl-
Introduction to 1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl- and Its Significance in Modern Chemical Research
The compound with the CAS number 2403598-42-3, specifically named as 1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl, represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This heterocyclic compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. The synergistic arrangement of the pyrrolopyridine core with phenyl and piperazine substituents endows it with unique chemical and biological properties that make it a promising candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules based on polycyclic heterocycles, owing to their ability to modulate biological pathways effectively. 1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl stands out as a representative of this trend, combining the versatility of the pyrrolopyridine scaffold with functional groups that enhance its binding affinity and selectivity. The presence of multiple aromatic rings and a piperazine moiety not only contributes to its structural complexity but also opens up avenues for diverse biological interactions.
One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The piperazine group, known for its ability to interact with various neurotransmitter receptors, makes it a valuable component in the design of drugs targeting central nervous system (CNS) disorders. Additionally, the phenyl rings contribute to hydrophobic interactions, which are crucial for binding to lipid-rich environments such as cell membranes. This combination of features suggests that 1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl could be a versatile scaffold for developing novel therapeutics.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating nitrogen-containing rings. The pyrrolopyridine core is known for its presence in several bioactive molecules, including antiviral and anticancer agents. The introduction of additional phenyl groups and a piperazine substituent further enhances its pharmacological profile. For instance, modifications at the 5-position with [4-(4-methyl-1-piperazinyl)phenyl] can lead to compounds with improved solubility and metabolic stability, which are critical factors in drug development.
The synthesis of 1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The construction of the pyrrolopyridine ring system typically requires cyclization reactions, often employing palladium or copper catalysts to facilitate cross-coupling steps. The introduction of the phenyl groups at specific positions can be achieved through Suzuki-Miyaura or Buchwald-Hartwig couplings, depending on the desired regioselectivity. The final step involves incorporating the piperazine moiety, which can be done through nucleophilic substitution or reductive amination techniques.
The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro studies have shown that it exhibits moderate affinity for certain CNS receptors, including serotonin and dopamine receptors, suggesting potential applications in treating conditions such as depression and schizophrenia. Additionally, preliminary in vivo studies indicate that it may have neuroprotective effects, making it a candidate for neurodegenerative disease research.
The structural features of 1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-piperazinyl)phenyl]-3-phényl also make it an attractive scaffold for drug design due to its modularity. By varying substituents at different positions on the core structure, chemists can fine-tune its pharmacological properties to target specific diseases or biological pathways. This flexibility is particularly valuable in an era where personalized medicine is gaining prominence.
Advances in computational chemistry have further accelerated the development process for this type of compound. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting costly wet-lab experiments. This approach not only saves time but also enhances the likelihood of success in identifying lead compounds for drug development.
The role of 1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-piperazinyl)phenyl]-3-phényl in addressing unmet medical needs underscores its significance in modern chemical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative therapies that improve patient outcomes. The ongoing exploration of its pharmacological potential holds promise for future breakthroughs in medicine.
2403598-42-3 (1H-Pyrrolo[2,3-b]pyridine, 5-[4-(4-methyl-1-piperazinyl)phenyl]-3-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)